Cas no 146644-92-0 (Benzamide,4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]-N-[4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]phenyl]-)

• Product name: Benzamide,4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]-N-[4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]phenyl]-
• CAS No: 146644-92-0
• MF: C₄₃H₅₅N₅O₃
• MW: 689.9285
• CID: 199771
• PubChem ID: 136014030

Benzamide,4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]-N-[4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]-N-[4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]phenyl]-
• Automate Yellow D
• Benzamide,4-[(2-hydroxy-5-nonylphenyl)azo]-N-[4-[(2-hydroxy-5-nonylphenyl)azo]phenyl]-(9CI)
• SCHEMBL8609862
• DTXSID40888985
• Benzamide, 4-(2-(2-hydroxy-5-nonylphenyl)diazenyl)-N-(4-(2-(2-hydroxy-5-nonylphenyl)diazenyl)phenyl)-
• 146644-92-0
• Benzamide, 4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]-N-[4-[2-(2-hydroxy-5-nonylphenyl)diazenyl]phenyl]-

• Inchi： InChI=1S/C43H55N5O3/c1-3-5-7-9-11-13-15-17-33-19-29-41(49)39(31-33)47-45-37-23-21-35(22-24-37)43(51)44-36-25-27-38(28-26-36)46-48-40-32-34(20-30-42(40)50)18-16-14-12-10-8-6-4-2/h19-32,49-50H,3-18H2,1-2H3,(H,44,51)/b47-45+,48-46+
• InChI Key： JKYIIKTWBPGPNV-MLGMXDONSA-N
• SMILES： O=C(C1=CC=C(/N=N/C2=CC(CCCCCCCCC)=CC=C2O)C=C1)NC1=CC=C(/N=N/C2=CC(CCCCCCCCC)=CC=C2O)C=C1

Computed Properties

• Exact Mass: 689.43085
• Monoisotopic Mass: 689.43
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 51
• Rotatable Bond Count: 22
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 119Ų
• XLogP3: 14.8

Experimental Properties

• PSA: 119